2-Bromo-3,6-difluorobenzoic acid

• IUPAC Name: 2-bromo-3,6-difluorobenzoic acid
• InChI: InChI=1S/C7H3BrF2O2/c8-6-4(10)2-1-3(9)5(6)7(11)12/h1-2H,(H,11,12)
• InChI Key: ZLBFRHCWALNQIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)C(=O)O)Br)F
• Molecular Formula: C7H3BrF2O2
• Molecular Weight: 237.00 g/mol
• CAS RN: 124244-65-1

Description

2-Bromo-3,6-difluorobenzoic acid (2-Br-3,6-DFBA) is a versatile organic molecule that has been widely used in scientific research due to its unique properties. It is a brominated difluorobenzoic acid that can be used in a variety of applications, including organic synthesis, drug development, and biochemical research.

Scientific Research Applications

Synthesis and Structural Opportunities

The synthesis of various benzoic acids, including 2-bromo-3,6-difluorobenzoic acid, demonstrates the effectiveness of modern organometallic methods. These syntheses involve selective conversions using inexpensive starting materials like 1,3-difluorobenzene, showcasing the potential for efficient and cost-effective production of complex benzoic acids for various applications (Schlosser & Heiss, 2003).

Synthesis Techniques

Advanced synthesis techniques, such as those involving bromination, hydrolysis, diazotization, and deamination, have been used to create derivatives of this compound. These methods offer low-cost solutions with mild reaction conditions, suitable for industrial-scale production (Zhou, 2013).

Crystal Structure and Theoretical Studies

Investigations into the crystal structure and theoretical studies of compounds related to this compound have been conducted. For instance, the study of 2-bromo-N-(2,4-difluorobenzyl)benzamide, synthesized from 2-bromobenzoic acid, contributes to the understanding of molecular structures and interactions in similar compounds (Polo et al., 2019).

Chemical Reactions and Pathways

Research into the chemical reactions and pathways of various halobenzoic acids, including those related to this compound, has been extensive. Studies on ortho-metalation reactions and the synthesis of various substituted benzoic acids provide insights into the chemical properties and potential applications of these compounds in different fields (Gohier & Mortier, 2003).

Applications in Environmental Studies

The use of fluorobenzoic acids, similar in structure to this compound, in environmental studies, particularly in quantifying preferential flow in soil, highlights their potential as tracers in ecological and agricultural research (Kung et al., 2000).